Cas no 1286697-88-8 (3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1286697-88-8
• MF: C₂₂H₂₅N₇O₃
• MW: 435.479003667831
• CID: 6239445
• PubChem ID: 52992967
• Update Time: 2025-07-10

3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine
• [4-(furan-2-carbonyl)piperazin-1-yl]-[1-(6-pyrazol-1-ylpyridazin-3-yl)piperidin-3-yl]methanone
• 1286697-88-8
• 3-{3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]piperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine
• (1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone
• VU0533415-1
• SR-01000926888
• SR-01000926888-1
• AKOS024533683
• F6149-0005

• Inchi： 1S/C22H25N7O3/c30-21(26-11-13-27(14-12-26)22(31)18-5-2-15-32-18)17-4-1-9-28(16-17)19-6-7-20(25-24-19)29-10-3-8-23-29/h2-3,5-8,10,15,17H,1,4,9,11-14,16H2
• InChI Key： XGELUETVYZZOBS-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 435.20188768g/mol
• Monoisotopic Mass: 435.20188768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine

Introduction to 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine (CAS No. 1286697-88-8)

3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine, with the CAS number 1286697-88-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyridazine derivative, is characterized by its unique structural features, including a pyridazine core, a piperidine ring, and a furan moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. This core is known for its diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The presence of the piperidine ring, a common motif in many pharmaceuticals, adds to the compound's structural complexity and can influence its pharmacokinetic properties. The furan moiety, a five-membered heterocyclic ring with an oxygen atom, further enhances the compound's chemical diversity and potential biological interactions.

Recent studies have explored the potential of 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability to influence these pathways makes it a promising candidate for further investigation.

In addition to its potential in neurodegenerative diseases, 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it could be developed into an effective anti-inflammatory agent.

The pharmacokinetic profile of 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine is another important aspect of its evaluation. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rates. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to assess the safety and efficacy of 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale Phase II and III trials.

The synthesis of 3-{3-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-(1H-pyrazol-1-y l)pyridazine involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the pyridazine core through cyclization reactions, followed by functionalization steps to introduce the piperidine and furan moieties. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 3-{3-[4-(furan -2-carbonyl)piperazin - 1 -carbonyl ) piperidin - 1 - yl] - 6 -( 1 H - pyrazol - 1 - yl ) pyridazin e (CAS No. 1286697 - 88 - 8) represents a promising compound with potential applications in neurodegenerative diseases and inflammatory conditions. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for potential new treatments in these areas.